N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide

• IUPAC Name: N-[3-(morpholine-4-carbonyl)phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H24N2O3/c28-24(23(19-8-3-1-4-9-19)20-10-5-2-6-11-20)26-22-13-7-12-21(18-22)25(29)27-14-16-30-17-15-27/h1-13,18,23H,14-17H2,(H,26,28)
• InChI Key: PWEJZGHDSYGJPM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide, also known as MDL-71782, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of diphenylacetamides and has been found to have various biochemical and physiological effects. In

Mechanism of Action

N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide acts as a selective antagonist of the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of GABA in the brain. By blocking the GABA-A receptor, this compound can modulate the activity of neurons in the brain and affect various physiological processes, such as neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of seizure activity, and the reduction of anxiety-like behavior in animal models. This compound has also been found to have potential anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide has several advantages for use in lab experiments, including its high potency and selectivity for the GABA-A receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has some limitations, including its limited solubility in water and its potential to interact with other receptors and ion channels in the brain.

Future Directions

There are several future directions for research on N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide, including the development of more potent and selective analogs, the investigation of its potential use in the treatment of neurological disorders, and the exploration of its mechanisms of action in the brain. Additionally, further research is needed to explore the potential side effects and safety of this compound in humans.

Synthesis Methods

N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide can be synthesized using a multi-step process that involves the reaction of 4-morpholinecarboxylic acid with 3-nitrobenzoyl chloride to form 3-nitrobenzoyl-4-morpholinecarboxylic acid. This intermediate is then reacted with diphenylacetyl chloride to form this compound. The final product is obtained after purification by recrystallization.

Scientific Research Applications

N-[3-(4-morpholinylcarbonyl)phenyl]-2,2-diphenylacetamide has been extensively studied for its potential use in scientific research. It has been found to have various applications in the field of neuroscience, including as a tool for studying the role of GABA receptors in the brain. This compound has also been studied for its potential use in the treatment of various neurological disorders, such as epilepsy and anxiety.